4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 4-(4-ethylphenyl)-3-[(4-nitrophenyl)methylsulfanyl]-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C23H20N4O2S/c1-2-17-8-12-20(13-9-17)26-22(19-6-4-3-5-7-19)24-25-23(26)30-16-18-10-14-21(15-11-18)27(28)29/h3-15H,2,16H2,1H3
• InChI Key: UQRMUAUGAYXOGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazoles. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are known to cause inflammation, pain, and fever. Therefore, this compound has potential applications in the treatment of various inflammatory diseases, such as arthritis, cancer, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole involves the inhibition of the enzyme cyclooxygenase-2 (4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole). 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole is responsible for the production of prostaglandins, which are known to cause inflammation, pain, and fever. By inhibiting 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole has potent anti-inflammatory and analgesic effects. It has been found to be effective in reducing the production of prostaglandins, which are known to play a crucial role in the inflammatory response. This compound has also been shown to have potential applications in the treatment of cancer, as it inhibits the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole in lab experiments include its potent anti-inflammatory and analgesic effects, as well as its potential applications in the treatment of cancer. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole. One direction is to investigate its potential applications in the treatment of other inflammatory diseases, such as Alzheimer's disease. Another direction is to study its mechanism of action in more detail, to better understand its effects on the production of prostaglandins. Additionally, further research is needed to determine its safety and efficacy in humans, and to develop more effective and targeted therapies based on this compound.

Scientific Research Applications

Research studies have shown that 4-(4-ethylphenyl)-3-[(4-nitrobenzyl)thio]-5-phenyl-4H-1,2,4-triazole has potent anti-inflammatory and analgesic effects. It has been found to be effective in reducing the production of prostaglandins, which are known to play a crucial role in the inflammatory response. This compound has also been shown to have potential applications in the treatment of cancer, as it inhibits the growth and proliferation of cancer cells.